Cas no 503827-86-9 (2-Naphthalenecarboxylic acid, 3-hydroxy-7-(4-methylphenyl)-)
503827-86-9 structure
Product Name:2-Naphthalenecarboxylic acid, 3-hydroxy-7-(4-methylphenyl)-
CAS No:503827-86-9
MF:C18H14O3
MW:278.301965236664
CID:1565782
PubChem ID:57457044
Update Time:2025-04-21
2-Naphthalenecarboxylic acid, 3-hydroxy-7-(4-methylphenyl)- Chemical and Physical Properties
Names and Identifiers
-
- 2-Naphthalenecarboxylic acid, 3-hydroxy-7-(4-methylphenyl)-
- SCHEMBL1250277
- DB-183467
- 503827-86-9
- 3-Hydroxy-7-(4-methylphenyl)-2-naphthalenecarboxylic acid
-
- Inchi: 1S/C18H14O3/c1-11-2-4-12(5-3-11)13-6-7-14-10-17(19)16(18(20)21)9-15(14)8-13/h2-10,19H,1H3,(H,20,21)
- InChI Key: UPHCLBIHJBMRQO-UHFFFAOYSA-N
- SMILES: OC1C(C(=O)O)=CC2=CC(=CC=C2C=1)C1C=CC(C)=CC=1
Computed Properties
- Exact Mass: 278.09432
- Monoisotopic Mass: 278.094294304g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 21
- Rotatable Bond Count: 2
- Complexity: 373
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.9
- Topological Polar Surface Area: 57.5Ų
Experimental Properties
- PSA: 57.53
2-Naphthalenecarboxylic acid, 3-hydroxy-7-(4-methylphenyl)- Related Literature
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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